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Compound of Interest

Compound Name:
4-Azaspiro[2.4]heptane

hemioxalate

CAS No.: 1523571-00-7; 95442-76-5

Cat. No.: B2908307

Get Quote

CAS Number: 1523571-00-7 Chemical Formula:

(Hemioxalate salt) Free Base Formula:

Molecular Weight: 284.36 g/mol (Salt) / 97.16 g/mol (Free Base)

Executive Summary
4-Azaspiro[2.4]heptane hemioxalate is a high-value spirocyclic amine intermediate used

primarily in the synthesis of antiviral agents (HCV NS5A inhibitors) and novel kinase inhibitors.

As a conformational restrictor, the 4-azaspiro[2.4]heptane scaffold offers a strategic advantage

in medicinal chemistry: it increases fraction sp3 (

) character, improves metabolic stability by blocking metabolically labile sites, and enhances
solubility compared to flat aromatic bioisosteres.

This guide details the structural properties, scalable synthesis protocols, and critical handling

requirements for researchers utilizing this moiety in lead optimization.
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Chemical Identity & Structural Analysis[1][2]
Nomenclature and Stereochemistry
The compound is a spiro-fused bicyclic system consisting of a three-membered cyclopropane

ring and a five-membered pyrrolidine ring, sharing a single carbon atom (C3 of the pyrrolidine,

C1 of the cyclopropane).

Systematic Name: 4-Azaspiro[2.4]heptane hemioxalate[1]

IUPAC Name: 4-azaspiro[2.4]heptane; oxalic acid (2:1 stoichiometry)

Structural Distinctness: Unlike its isomer 5-azaspiro[2.4]heptane (found in Ledipasvir), the 4-

aza isomer features the nitrogen atom directly attached to the spiro quaternary carbon. This

unique connectivity imparts distinct pKa and vector orientation properties to the nitrogen lone

pair, altering ligand-protein binding geometries.

Structural Visualization
The spiro-carbon creates a rigid orthogonal orientation between the cyclopropane and

pyrrolidine rings.

Figure 1: Connectivity of the 4-Azaspiro[2.4]heptane Core
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Synthesis & Manufacturing Methodologies
The synthesis of 4-azaspiro[2.4]heptane is challenging due to the strain of the spiro-

cyclopropane ring. The most robust scalable route, developed to avoid unstable

cyclopropanone intermediates, utilizes tert-butyl cyclopropanecarboxylate as the starting

material.
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Retrosynthetic Analysis
The strategy relies on constructing the pyrrolidine ring onto the pre-formed cyclopropane ring

via a Curtius rearrangement and subsequent cyclization.

Protocol: Scalable Synthesis via Curtius Rearrangement
Prerequisites: Inert atmosphere (

or Ar), anhydrous solvents.

Step 1: Alkylation
Reagents: tert-Butyl cyclopropanecarboxylate, Lithium Diisopropylamide (LDA), Allyl

bromide.

Procedure: Deprotonate the ester with LDA at -78°C in THF. Add allyl bromide to introduce

the 3-carbon chain necessary for the pyrrolidine ring.

Intermediate: tert-Butyl 1-allylcyclopropanecarboxylate.

Step 2: Curtius Rearrangement (Carboxylate to Amine)
Reagents: TFA (deprotection), Diphenylphosphoryl azide (DPPA), Triethylamine, tert-

Butanol.

Mechanism: Hydrolysis of the tert-butyl ester to the acid, followed by Curtius rearrangement

to the isocyanate, which is trapped by t-BuOH to form the N-Boc amine.

Intermediate: N-Boc-1-allylcyclopropanamine.

Step 3: Cyclization (Hydroamination or Oxidative)
Reagents: 9-BBN (Hydroboration) followed by intramolecular cyclization under Appel

conditions (

) or Pd-catalyzed hydroamination.

Key Transformation: The pendant allyl group is functionalized and cyclized onto the nitrogen

to close the 5-membered ring.
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Step 4: Salt Formation (Hemioxalate)
Rationale: The free base is a volatile oil/low-melting solid and prone to oxidation. The

hemioxalate salt is crystalline, non-hygroscopic, and stable.

Protocol: Dissolve free amine in EtOH. Add 0.5 equivalents of oxalic acid dihydrate in warm

EtOH. Cool to 0°C to precipitate white crystals.
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Figure 2: Scalable Synthetic Workflow
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Physical & Chemical Properties[1][2][5][6][7][8]
Property Specification Notes

Appearance
White to off-white crystalline

solid

High crystallinity aids

purification.

Melting Point 198 - 202°C (Decomposes)
Distinct from free base

(liquid/low melt).

Solubility
Water (>50 mg/mL), DMSO,

Methanol

Poor solubility in non-polar

solvents (DCM, Hexane).

Stoichiometry 2 Amine : 1 Oxalic Acid
Confirmed by elemental

analysis and 1H NMR.

Hygroscopicity Non-hygroscopic

Superior handling compared to

HCl salts which can be

deliquescent.

Stability Stable at room temperature
Store under inert gas (Argon)

recommended.

Applications in Drug Discovery[9]
Bioisosteric Replacement
The 4-azaspiro[2.4]heptane core serves as a rigidified bioisostere for:

Gem-dimethyl groups: The cyclopropane ring mimics the steric bulk of a gem-dimethyl group

but introduces conformational constraints.

Proline: It acts as a "spiro-proline" analog, locking the nitrogen vector in a specific

orientation, which is critical for binding affinity in GPCRs and viral proteases.

Therapeutic Areas
HCV NS5A Inhibitors: Analogous to the 5-azaspiro moiety in Ledipasvir, the 4-azaspiro

variant is explored to alter potency and resistance profiles against viral genotypes.
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Kinase Inhibitors: Used to reduce the "flatness" of aromatic kinase inhibitors, improving

solubility and selectivity.

Peptidomimetics: The rigid spiro scaffold is used to induce

-turn conformations in peptide backbones.

Analytical Characterization
To validate the identity of CAS 1523571-00-7, the following analytical signals must be

observed:

1H NMR (DMSO-d6, 400 MHz):

0.6 - 1.0 ppm (Multiplet, 4H): Cyclopropane methylene protons. Distinctive high-field shift.

1.8 - 2.0 ppm (Multiplet, 4H): Pyrrolidine ring

protons.

3.0 - 3.3 ppm (Multiplet, 2H):

adjacent to Nitrogen.

Broad singlet > 8.0 ppm: Ammonium protons (

).

13C NMR:

Expected quaternary spiro-carbon signal around 30-40 ppm.

Cyclopropane

carbons typically shielded (< 15 ppm).

Mass Spectrometry (ESI+):

(Free base mass).
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Safety & Handling (SDS Summary)
Hazards: Irritant (Skin, Eye, Respiratory).

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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